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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BI-1002494, a potent and selective

Spleen Tyrosine Kinase (SYK) inhibitor, for its application in immunology research. This

document outlines its mechanism of action, summarizes key quantitative data, provides

detailed experimental protocols for its use in immunological assays, and presents visual

diagrams of relevant pathways and workflows.

Introduction to BI-1002494
BI-1002494 is a novel, orally active small molecule inhibitor of Spleen Tyrosine Kinase (SYK).

[1][2] SYK is a critical cytoplasmic tyrosine kinase that plays a central role in signal transduction

downstream of various immunoreceptors, including Fc receptors and B-cell receptors (BCR).[3]

[4] By modulating these pathways, SYK is integral to the function of numerous immune cells

such as mast cells, basophils, B-lymphocytes, and platelets.[2][5] The potent and selective

inhibition of SYK by BI-1002494 makes it a valuable tool for investigating inflammatory and

autoimmune processes and for preclinical assessment of SYK as a therapeutic target.[2][3]

Mechanism of Action: SYK Inhibition
BI-1002494 functions as an ATP-competitive inhibitor of the SYK enzyme.[6] SYK is activated

upon the binding of ligands to immunoreceptors that contain Immunoreceptor Tyrosine-based

Activation Motifs (ITAMs). This activation initiates a signaling cascade involving the

phosphorylation of downstream effector molecules, leading to cellular responses such as
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degranulation, cytokine release, and proliferation. BI-1002494 blocks the kinase activity of

SYK, thereby disrupting this signaling cascade and attenuating the inflammatory response.[3]

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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